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Compound of Interest

Compound Name: D-erythro-MAPP

Cat. No.: B1670232

Application Notes and Protocols for D-erythro-
MAPP

For Researchers, Scientists, and Drug Development
Professionals

Introduction

D-erythro-MAPP (N-[(1S,2R)-1-hydroxy-1-phenylpropan-2-yljtetradecanamide) is a synthetic
analog of ceramide that functions as a potent and specific inhibitor of alkaline ceramidase.[1][2]
This inhibition leads to an elevation of endogenous ceramide levels, which can induce growth
suppression and cell cycle arrest in various cell lines.[1][2] Its selectivity for alkaline ceramidase
over acid ceramidase makes it a valuable tool for studying the specific roles of these enzymes
in sphingolipid metabolism and signaling.[3] These application notes provide detailed protocols
for the preparation of D-erythro-MAPP stock solutions for research purposes.

Data Presentation

A summary of the key quantitative data for D-erythro-MAPP is presented in the table below for
easy reference.
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Property Value Source
Molecular Weight 361.6 g/mol

Molecular Formula C23H39NO2

Purity >98%

White to off-white crystalline
Appearance .
solid

= 20 mg/mL (55.32 mM);

Solubility in DMSO
Soluble up to 50 mM

> 20 mg/mL (55.32 mM);

Solubility in Ethanol
Soluble up to 50 mM

ICso (Alkaline Ceramidase) 1-5 uM
ICso0 (Acid Ceramidase) >500 M
Storage of Solid -20°C for up to 3 years

-20°C for up to 1 month; -80°C

Storage of Stock Solution
for up to 6 months

Experimental Protocols

Objective: To prepare a concentrated stock solution of D-erythro-MAPP for use in in vitro cell-
based assays.

Materials:

e D-erythro-MAPP powder

o Dimethyl sulfoxide (DMSO), cell culture grade
» Ethanol (200 proof), molecular biology grade
» Sterile microcentrifuge tubes or cryovials

o Calibrated micropipettes and sterile tips
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o Vortex mixer
e Analytical balance
Protocol for Preparing a 10 mM D-erythro-MAPP Stock Solution in DMSO:

e Pre-weighing Preparation: Before opening, bring the vial of D-erythro-MAPP powder to
room temperature to prevent condensation of moisture on the compound.

» Weighing the Compound: Tare a sterile microcentrifuge tube on an analytical balance.
Carefully weigh out the desired amount of D-erythro-MAPP. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 3.616 mg of D-erythro-MAPP.

o Calculation: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) =10 mM x 0.001 L x 361.6 g/mol x 1000 mg/g = 3.616 mg

o Solvent Addition: Add the appropriate volume of DMSO to the microcentrifuge tube
containing the weighed D-erythro-MAPP. To prepare a 10 mM stock solution with 3.616 mg
of the compound, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually
inspect the solution to ensure there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile cryovials or
microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months). When stored as a powder at -20°C, D-erythro-MAPP is
stable for at least 3 years.

Note on Solvent Choice: D-erythro-MAPP is also soluble in ethanol. The choice of solvent will
depend on the experimental system and the tolerance of the cells to either DMSO or ethanol.
Always include a vehicle control (the solvent used to dissolve the compound) in your
experiments at the same final concentration as the treated samples.
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Mandatory Visualizations
Signaling Pathway of D-erythro-MAPP Action
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Caption: D-erythro-MAPP inhibits alkaline ceramidase, increasing ceramide levels.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing D-erythro-MAPP stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1670232?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670232?utm_src=pdf-body
https://www.benchchem.com/product/b1670232?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. D-erythro MAPP, alkaline ceramidase inhibitor (CAS 60847-25-8) | Abcam [abcam.com]

2. (1S,2R)-D-erythro-2-(N-myristoylamino)-1-phenyl-1-propanol as an inhibitor of ceramidase
- PubMed [pubmed.ncbi.nim.nih.gov]

3. caymanchem.com [caymanchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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